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Compound of Interest

Compound Name: 3-Methoxybut-1-yne

Cat. No.: B1653657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxybut-1-yne, including its

chemical identifiers, physicochemical properties, and key analytical data. While specific

experimental protocols for its synthesis and detailed biological activity data are not extensively

documented in publicly available literature, this guide furnishes a plausible synthetic approach

and contextualizes its potential relevance based on the chemistry of related compounds.

Core Identifiers and Physicochemical Properties
3-Methoxybut-1-yne is a chemical compound with a terminal alkyne and a methoxy group. Its

fundamental properties are summarized below for easy reference.
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Identifier Value Source

CAS Number 18857-02-8 [1]

IUPAC Name 3-methoxybut-1-yne [1]

Molecular Formula C₅H₈O [1]

Molecular Weight 84.12 g/mol [1]

Canonical SMILES CC(C#C)OC [1]

InChI
InChI=1S/C5H8O/c1-4-5(2)6-

3/h1,5H,2-3H3
[1]

InChIKey
IQZDPIFYYGRHQI-

UHFFFAOYSA-N
[1]

Proposed Synthesis Protocol: Williamson Ether
Synthesis
A common and logical method for the preparation of 3-Methoxybut-1-yne is the Williamson

ether synthesis, starting from the commercially available secondary alcohol, 3-butyn-2-ol. This

method involves the deprotonation of the alcohol to form an alkoxide, which then acts as a

nucleophile to attack a methylating agent.

Reaction:

Detailed Hypothetical Methodology:

Deprotonation: To a solution of 3-butyn-2-ol in an anhydrous aprotic solvent such as

tetrahydrofuran (THF), a strong base like sodium hydride (NaH) is added portion-wise at 0

°C under an inert atmosphere (e.g., nitrogen or argon). The reaction is stirred at this

temperature for a specified time to ensure complete formation of the sodium alkoxide.

Methylation: A methylating agent, such as methyl iodide (CH₃I) or dimethyl sulfate

((CH₃)₂SO₄), is then added dropwise to the reaction mixture, still maintaining the cold

temperature.
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Reaction Monitoring and Work-up: The reaction progress is monitored by a suitable

technique like thin-layer chromatography (TLC). Upon completion, the reaction is carefully

quenched with water or a saturated aqueous solution of ammonium chloride.

Extraction and Purification: The aqueous and organic layers are separated. The aqueous

layer is extracted multiple times with an organic solvent (e.g., diethyl ether or ethyl acetate).

The combined organic extracts are then washed with brine, dried over an anhydrous drying

agent (e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under

reduced pressure.

Final Purification: The crude product is then purified by fractional distillation to yield pure 3-
Methoxybut-1-yne.

Analytical Data
Comprehensive, publicly available spectral data for 3-Methoxybut-1-yne is limited. However,

based on its structure and general principles of spectroscopy, the following characteristics can

be anticipated.

Infrared (IR) Spectroscopy
As a terminal alkyne, the IR spectrum of 3-Methoxybut-1-yne is expected to exhibit two

characteristic peaks:

A sharp, strong absorption band around 3300 cm⁻¹ corresponding to the ≡C-H stretching

vibration.[2][3]

A weaker absorption in the range of 2100-2260 cm⁻¹ due to the C≡C stretching vibration.[2]

[3]

Mass Spectrometry
The PubChem database indicates the availability of a GC-MS spectrum for 3-Methoxybut-1-
yne.[4] The fragmentation pattern would be influenced by the presence of the ether linkage and

the terminal alkyne.

Biological Activity and Signaling Pathways
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Currently, there is no specific information in the public domain detailing the biological activity or

associated signaling pathways of 3-Methoxybut-1-yne. The cytotoxicity and biological effects

of small organic molecules can be highly variable and would require dedicated experimental

investigation.

Logical Workflow for Compound Characterization
The following diagram illustrates a logical workflow for the synthesis and characterization of 3-
Methoxybut-1-yne, leading to the evaluation of its biological activity.

Caption: Workflow for Synthesis and Evaluation of 3-Methoxybut-1-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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